Cas no 64923-12-2 (Glycine, N-(phenylmethylene)-, 1,1-dimethylethyl ester)

Glycine, N-(phenylmethylene)-, 1,1-dimethylethyl ester structure
64923-12-2 structure
Product Name:Glycine, N-(phenylmethylene)-, 1,1-dimethylethyl ester
CAS No:64923-12-2
MF:C13H17NO2
MW:219.279583692551
CID:411717
PubChem ID:14506168
Update Time:2025-04-19

Glycine, N-(phenylmethylene)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(phenylmethylene)-, 1,1-dimethylethyl ester
    • (E)-tert-butyl 2-(benzylideneamino)acetate
    • tert-butyl 2-(benzylideneamino)acetate
    • t-butyl N-benzylideneglycinate
    • 2-(benzylideneamino)-acetic acid tert-butyl ester
    • 616229-22-2
    • 64923-12-2
    • SCHEMBL6117605
    • (E)-tert-butyl2-(benzylideneamino)acetate
    • FT-0747637
    • SCHEMBL6117607
    • tert-Butyl N-benzylideneglycinate
    • HEKNBQQSYXRRQV-UHFFFAOYSA-N
    • Inchi: 1S/C13H17NO2/c1-13(2,3)16-12(15)10-14-9-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3/b14-9+
    • InChI Key: HEKNBQQSYXRRQV-NTEUORMPSA-N
    • SMILES: O(C(C/N=C/C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.7Ų

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